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This in-depth technical guide provides a comprehensive overview of the Tropical Rainfall
Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA) dataset. It details the
methodologies for accessing and downloading this valuable precipitation data, while also
introducing its successor, the Integrated Multi-satellitE Retrievals for GPM (IMERG), which is
now the recommended dataset for most applications.

From TRMM to GPM: A New Era in Precipitation
Measurement

The Tropical Rainfall Measuring Mission (TRMM) was a joint space mission between NASA
and the Japan Aerospace Exploration Agency (JAXA) that monitored and studied tropical and
subtropical precipitation from 1997 to 2015.[1][2][3] The TRMM Multi-satellite Precipitation
Analysis (TMPA) provided a calibration-based sequential scheme for combining precipitation
estimates from multiple satellites, as well as gauge analyses where feasible, at fine scales
(0.25° x 0.25° and 3-hourly).[4]

While the TRMM mission has ended, its legacy continues with the Global Precipitation
Measurement (GPM) mission, which launched in 2014.[2] The GPM mission provides the next-
generation of global observations of rain and snow.[2][5] The successor to the TMPA dataset is
the Integrated Multi-satellitE Retrievals for GPM (IMERG), which incorporates data from a
constellation of international partner satellites.[2][6] For a continuous long-term record, TRMM-
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era data has been reprocessed using the IMERG algorithm, creating a seamless dataset from
2000 to the present.[6] Production of the TMPA dataset was slated to end at the close of 2019.
[6][7] Therefore, for most applications, IMERG is the recommended dataset to use.[8]

Data Product Overview

Both TMPA and IMERG data are available in different processing levels and latencies, primarily
as near real-time and research-quality (post-real-time) products. The research-quality products
are generally recommended as they incorporate additional and improved inputs, increasing
their accuracy.[9]

Below is a summary of the key characteristics of the final, research-grade TMPA and the
recommended IMERG "Final" run products.

IMERG (GPM IMERG Final

Feature TMPA (3B42/3B43) L.
Precipitation L3)
Temporal Resolution 3-hourly, Daily, Monthly Half-hourly, Daily, Monthly
Spatial Resolution 0.25° x 0.25° 0.1°x0.1°
_ Global (with limitations at
Spatial Coverage 50°N - 50°S
poles)
~10-15 days after the end of ~3.5 months after the end of
Data Latency
each month the month

1998 - 2019 (production slated 2000 - present (with ongoing
to end) updates)

Period of Record

Primary Data Format Binary, NetCDF HDF5, NetCDF

Accessing the Data: A Step-by-Step Guide

The primary repository for both TMPA and IMERG data is the NASA Goddard Earth Sciences
Data and Information Services Center (GES DISC). A free Earthdata login account is required
to download the data.
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There are several methods to access the data, each suited to different user needs and
technical expertise.

NASA GES DISC Website (Recommended for Beginners)

The GES DISC website provides a user-friendly interface for searching, subsetting, and
downloading data.

Methodology:

Navigate to the GES DISC Website: Open a web browser and go to the NASA GES DISC
homepage.

» Search for Data: Use the search bar to find the desired dataset. For example, search for
"TMPA 3B42" or "GPM IMERG".

o Select a Dataset: From the search results, select the specific data product of interest.

o Filter and Subset: Use the available tools to filter the data by date, and spatial region. This
can significantly reduce the size of the downloaded files.

o Download: Add the selected data to your cart and proceed to download. You will be
prompted to log in with your Earthdata account.

Giovanni: The Online Visualization and Analysis Tool

Giovanni is a web-based application that allows users to visualize, analyze, and download data
without needing to download the raw data files. This is an excellent tool for exploratory
analysis.

Methodology:
e Access Giovanni: Navigate to the Giovanni website.
o Select Plot Type: Choose the type of plot you want to generate (e.g., time-averaged map).

o Select Date Range and Region: Define the temporal and spatial extent of your analysis.
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o Select Variables: Choose the precipitation data product and variable you wish to analyze.

e Plot Data: Generate the plot. Once the plot is created, you can download the image or the
underlying data in various formats, including NetCDF and GeoTIFF.[10]

HTTPS and OPeNDAP: For Programmatic Access

For users who need to download large amounts of data or integrate data access into their own
scripts and workflows, direct HTTPS download and OPeNDAP are powerful options.

e HTTPS (Data Tree): This method allows for direct download of data files from a directory
structure. It is suitable for bulk downloads.

o OPeNDAP (Open-source Project for a Network Data Access Protocol): OPeNDAP allows
users to access and subset data remotely without downloading the entire file. This is
particularly useful for working with large datasets when only a small portion of the data is
needed.

Methodology (General):

o Locate the Data URL: On the dataset's landing page on the GES DISC website, find the links
for "HTTPS" or "OPeNDAP" access.

o Authentication: For programmatic access, you will need to configure your script or tool to use
your Earthdata login credentials. This is typically done by creating a .netrc file in your home
directory with your username and password.

e Scripting: Use libraries such as wget, curl, or Python libraries like requests or xarray to
interact with the data URLs and download or access the data.

Data Access and Processing Workflow

The following diagram illustrates the general workflow for accessing and processing TMPA or
IMERG data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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